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Compound of Interest

Compound Name: Mefenidramium

CAS No.: 29869-74-7

Cat. No.: B16105613

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

spectroscopic characterization of Mefenidramium. The information herein is intended to

support quality control, structural elucidation, and analytical method development for this

quaternary ammonium compound.

Introduction
Mefenidramium, chemically known as 2-benzhydryloxyethyl(trimethyl)azanium, is a quaternary

ammonium salt.[1] Its thorough characterization is crucial for ensuring its identity, purity, and

stability in pharmaceutical preparations. Spectroscopic techniques are fundamental in providing

detailed molecular-level information. This document outlines the application of Ultraviolet-

Visible (UV-Vis) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, Nuclear

Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for the analysis of

Mefenidramium.
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Physicochemical Properties
A summary of the key physicochemical properties of Mefenidramium metilsulfate is presented

in Table 1.

Table 1: Physicochemical Properties of Mefenidramium Metilsulfate

Property Value Reference

IUPAC Name

2-

benzhydryloxyethyl(trimethyl)a

zanium;methyl sulfate

[2][3]

CAS Number 4858-60-0 [2][4]

Molecular Formula C₁₉H₂₇NO₅S [2]

Molecular Weight 381.49 g/mol [2][5]

Appearance Solid powder [2]

Melting Point 135-136 °C [4]

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is utilized to analyze the electronic transitions within the Mefenidramium
molecule, primarily arising from its chromophores. The benzhydryl group, with its two phenyl

rings, is the principal chromophore responsible for UV absorption.[6]

Quantitative Data
Table 2: UV-Vis Spectroscopic Data for Mefenidramium Metilsulfate

Parameter Expected Value

λmax (in Methanol) ~ 258 nm

Molar Absorptivity (ε) Concentration-dependent
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Solvent Selection: Utilize a UV-grade solvent such as methanol.

Sample Preparation:

Prepare a stock solution of Mefenidramium metilsulfate with a known concentration (e.g.,

1 mg/mL) in the selected solvent.

From the stock solution, create a series of dilutions to establish a linear range of

absorbance. A typical concentration for determining the maximum absorbance wavelength

(λmax) is between 10-50 µg/mL.[6]

Instrumentation: Employ a calibrated double-beam UV-Vis spectrophotometer.

Blank Correction: Use the selected solvent as a blank to zero the instrument.[6]

Spectral Acquisition: Scan the sample solution over a wavelength range of 200-400 nm.[6]

Data Analysis: Identify the wavelength of maximum absorbance (λmax).

Experimental Workflow

Sample Preparation Data Acquisition Data Analysis

Select UV-grade Solvent Prepare Stock Solution Prepare Dilutions Blank Correction Scan Sample (200-400 nm) Identify λmax

Click to download full resolution via product page

Diagram 1: Experimental workflow for UV-Vis spectroscopy.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is employed to identify the functional groups present in Mefenidramium
based on their characteristic vibrational frequencies.

Predicted Quantitative Data
Table 3: Predicted FT-IR Spectral Data for Mefenidramium Metilsulfate
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Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3100-3000 Aromatic C-H Stretching

2980-2850 Aliphatic C-H Stretching

1600-1450 Aromatic C=C Stretching

~1480 Quaternary Ammonium Bending

1250-1000 C-O (Ether) Stretching

~1260 and ~1060 S=O (Sulfate) Stretching

Experimental Protocol
Sample Preparation:

KBr Pellet Method: Mix approximately 1-2 mg of Mefenidramium metilsulfate with 100-

200 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it

into a transparent pellet using a hydraulic press.[6]

Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto

the ATR crystal.[6]

Instrumentation: Use a calibrated FT-IR spectrometer.

Background Collection: Collect a background spectrum of the empty sample compartment

(for the KBr pellet method) or the clean ATR crystal (for the ATR method).[6]

Spectral Acquisition: Place the sample in the spectrometer and collect the spectrum over a

range of 4000-400 cm⁻¹.[6]

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Experimental Workflow
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Sample Preparation

Data Acquisition Data Analysis
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Diagram 2: Experimental workflow for FT-IR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

Mefenidramium cation, confirming its connectivity and structure. Due to the lack of publicly

available experimental NMR data for Mefenidramium, the following chemical shifts are

predicted based on the analysis of its structural analogue, diphenhydramine, and general

principles of NMR spectroscopy.

Predicted Quantitative Data
Table 4: Predicted ¹H and ¹³C NMR Chemical Shifts for the Mefenidramium Cation
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¹H NMR
Predicted

δ (ppm)
Multiplicity

Assignme

nt
¹³C NMR

Predicted

δ (ppm)

Assignme

nt

H-1 7.2-7.5 m
Aromatic

protons
C-1 138-142

Quaternary

aromatic C

H-2 5.5-5.8 t CH-O C-2 127-130
Aromatic

CH

H-3 3.8-4.1 t O-CH₂ C-3 126-129
Aromatic

CH

H-4 3.4-3.7 t CH₂-N⁺ C-4 125-128
Aromatic

CH

H-5 3.1-3.4 s N⁺-(CH₃)₃ C-5 80-85 CH-O

C-6 65-70 O-CH₂

C-7 60-65 CH₂-N⁺

C-8 50-55 N⁺-(CH₃)₃

Note: Predicted values are for the Mefenidramium cation. The methyl sulfate anion would

show a singlet at approximately 3.8 ppm in ¹H NMR and a peak around 50-55 ppm in ¹³C NMR.

Experimental Protocol
Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble (e.g.,

Deuterated Methanol (CD₃OD), Deuterated Chloroform (CDCl₃), or Deuterium Oxide (D₂O)).

Sample Preparation: Dissolve approximately 5-10 mg of Mefenidramium metilsulfate in 0.5-

0.7 mL of the chosen deuterated solvent in an NMR tube.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Spectral Acquisition:

Acquire a ¹H NMR spectrum.

Acquire a ¹³C NMR spectrum.
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Consider performing 2D NMR experiments (e.g., COSY, HSQC) for unambiguous signal

assignments.

Data Processing and Analysis:

Process the raw data (Fourier transformation, phase correction, and baseline correction).

Reference the spectra using the residual solvent peak.

Integrate the signals in the ¹H NMR spectrum to determine proton ratios.

Assign the chemical shifts to the respective protons and carbons in the molecule.

Experimental Workflow

Sample Preparation

Data Acquisition

Data Analysis

Select Deuterated Solvent Dissolve Sample

Acquire ¹H Spectrum

Acquire ¹³C Spectrum

Process Spectra Assign Chemical Shifts

Click to download full resolution via product page

Diagram 3: Experimental workflow for NMR spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the accurate mass of the Mefenidramium cation and

to study its fragmentation pattern, which can aid in structural confirmation. As a pre-charged

quaternary ammonium compound, electrospray ionization (ESI) in positive ion mode is the

preferred technique.

Predicted Quantitative Data
Table 5: Predicted Mass Spectrometry Data for the Mefenidramium Cation
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Parameter Expected Value (m/z) Description

[M]⁺ 270.19 Mefenidramium cation

[M-CH₃]⁺ 255.18
Loss of a methyl group from

the quaternary amine

[M-N(CH₃)₃]⁺ 211.11 Loss of trimethylamine

C₇H₇⁺ 91.05
Tropylium ion (from benzhydryl

group)

C₄H₁₀N⁺ 72.08
Fragment from the ethyl-

trimethylammonium moiety

Note: The fragmentation of quaternary ammonium salts can be complex and may involve

charge-remote fragmentation and Hofmann elimination.

Experimental Protocol
Sample Preparation: Prepare a dilute solution of Mefenidramium metilsulfate (e.g., 1-10

µg/mL) in a suitable solvent for ESI, such as methanol or acetonitrile/water.

Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI)

source, capable of high-resolution mass measurement and tandem mass spectrometry

(MS/MS).

Data Acquisition:

Acquire a full scan mass spectrum in positive ion mode to determine the accurate mass of

the Mefenidramium cation.

Perform tandem MS (MS/MS) on the parent ion (m/z 270.19) to obtain its fragmentation

pattern.

Data Analysis:

Determine the accurate mass and elemental composition of the parent ion.
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Analyze the fragmentation pattern to identify characteristic fragment ions and propose

fragmentation pathways.

Experimental Workflow

Sample Preparation Data Acquisition Data Analysis

Prepare Dilute Solution Full Scan MS (Positive Mode) Tandem MS (MS/MS)

Determine Accurate Mass

Analyze Fragmentation

Click to download full resolution via product page

Diagram 4: Experimental workflow for Mass Spectrometry.

Integrated Spectroscopic Analysis
A comprehensive characterization of Mefenidramium is best achieved by integrating the data

from multiple spectroscopic techniques.
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Spectroscopic Techniques

Mefenidramium Sample

UV-Vis Spectroscopy FT-IR Spectroscopy NMR Spectroscopy Mass Spectrometry

Chromophore Identification Functional Group Analysis Structural Connectivity Molecular Weight and Formula

Full Structural Characterization

Click to download full resolution via product page

Diagram 5: Integrated approach to Mefenidramium characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Characterization of Mefenidramium:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16105613/docs#spectroscopic-characterization-of-
mefenidramium-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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